3-(4-Ethoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine

• IUPAC Name: 3-(4-ethoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine
• InChI: InChI=1S/C18H17N3OS/c1-2-22-16-8-6-14(7-9-16)17-10-11-18(21-20-17)23-13-15-5-3-4-12-19-15/h3-12H,2,13H2,1H3
• InChI Key: WXZVEOMQTDKONI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=CC=CC=N3
• Molecular Formula: C18H17N3OS
• DSSTOX Substance ID: DTXSID901323638
• Molecular Weight: 323.4 g/mol
• Solubility: 1.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 872689-18-4

Description

3-(4-Ethoxyphenyl)-6-(pyridin-2-ylmethylsulfanyl)pyridazine, also known as EPMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Herbicidal Activities

Studies have developed novel pyridazine derivatives, highlighting their significant herbicidal activities. For instance, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives demonstrated bleaching and herbicidal effects against dicotyledonous plants, comparable or superior to commercial herbicides like diflufenican (Han Xu et al., 2008). Further research synthesized 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives, which exhibited excellent herbicidal properties, especially when a substituted phenoxy group and an electron-withdrawing group were present (Han Xu et al., 2012).

Synthesis and Characterization of Heterocycles

The synthesis of new S-substituted sulfanylpyridines and related heterocycles has been detailed, providing a foundation for the development of compounds with potential applications in various fields, including pharmaceuticals and materials science (E. A. Al-Taifi et al., 2020).

Antibacterial Activities

Pyridazine derivatives have been synthesized and evaluated for their antibacterial activities. Some novel thieno[2,3-c]pyridazines, synthesized using 3-amino-5-phenyl-2-ethoxycarbonylthieno[2,3-c]pyridazine as a starting material, demonstrated significant antibacterial effects, highlighting the potential of these compounds in developing new antibacterial agents (A. S. Al-Kamali et al., 2014).

Water Oxidation Catalysts

Research on Ru complexes for water oxidation revealed the synthesis of dinuclear complexes with potential applications in catalyzing water oxidation, an essential process for energy conversion and storage (R. Zong & R. Thummel, 2005).

Corrosion Inhibition

Newly synthesized pyridazine compounds have been studied as corrosion inhibitors for iron in hydrochloride acid solutions. These compounds showed promising results in protecting iron from corrosion, indicating their potential application in industrial processes (A. Chetouani et al., 2003).